Cas no 941256-69-5 (2-4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol)

2-4-(4-Bromo-3-ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol is a brominated and ethoxy-substituted benzenesulfonyl piperazine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a sulfonyl-linked piperazine moiety, which is often associated with bioactivity, particularly in receptor modulation. The bromo and ethoxy substituents enhance its utility as an intermediate in the synthesis of more complex molecules, offering opportunities for further functionalization. The hydroxyl-ethyl tail improves solubility and provides a handle for additional chemical modifications. This compound is of interest in drug discovery due to its balanced lipophilicity and potential for CNS permeability. Its well-defined structure makes it suitable for structure-activity relationship (SAR) studies.

2-4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol structure

941256-69-5 structure

Product Name:2-4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol

CAS No:941256-69-5

MF:C₁₄H₂₁BrN₂O₄S

MW:393.296541929245

CID:5429207

Update Time:2025-05-20

2-4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-{4-[(4-bromo-3-ethoxyphenyl)sulfonyl]-1-piperazinyl}ethanol
- 2-4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol
- Inchi： 1S/C14H21BrN2O4S/c1-2-21-14-11-12(3-4-13(14)15)22(19,20)17-7-5-16(6-8-17)9-10-18/h3-4,11,18H,2,5-10H2,1H3
- InChI Key： GUDKRXPLQKZTGS-UHFFFAOYSA-N
- SMILES： N1(CCO)CCN(S(C2=CC=C(Br)C(OCC)=C2)(=O)=O)CC1

2-4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3386-0130-2μmol	2-[4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-yl]ethan-1-ol	941256-69-5	2μmol	$57.0	2023-09-11
Life Chemicals	F3386-0130-5μmol	2-[4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-yl]ethan-1-ol	941256-69-5	5μmol	$63.0	2023-09-11
Life Chemicals	F3386-0130-10μmol	2-[4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-yl]ethan-1-ol	941256-69-5	10μmol	$69.0	2023-09-11
Life Chemicals	F3386-0130-20μmol	2-[4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-yl]ethan-1-ol	941256-69-5	20μmol	$79.0	2023-09-11
Life Chemicals	F3386-0130-1mg	2-[4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-yl]ethan-1-ol	941256-69-5	1mg	$54.0	2023-09-11
Life Chemicals	F3386-0130-2mg	2-[4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-yl]ethan-1-ol	941256-69-5	2mg	$59.0	2023-09-11
Life Chemicals	F3386-0130-3mg	2-[4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-yl]ethan-1-ol	941256-69-5	3mg	$63.0	2023-09-11
Life Chemicals	F3386-0130-4mg	2-[4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-yl]ethan-1-ol	941256-69-5	4mg	$66.0	2023-09-11
Life Chemicals	F3386-0130-5mg	2-[4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-yl]ethan-1-ol	941256-69-5	5mg	$69.0	2023-09-11
Life Chemicals	F3386-0130-10mg	2-[4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-yl]ethan-1-ol	941256-69-5	10mg	$79.0	2023-09-11

2-4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol Related Literature

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Additional information on 2-4-(4-bromo-3-ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol

Introduction to 2-4-(4-Bromo-3-Ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol (CAS No. 941256-69-5)

2-4-(4-Bromo-3-Ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol (CAS No. 941256-69-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of piperazine and features a unique sulfonyl group attached to a brominated and ethoxy-substituted benzene ring. The structural complexity and functional group diversity of this compound make it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of 2-4-(4-Bromo-3-Ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol is characterized by a central piperazine ring, which is a common scaffold in many bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets. The sulfonyl group attached to the piperazine ring enhances the compound's polarity and solubility, while the brominated and ethoxy-substituted benzene ring provides additional points of interaction with biomolecules. These features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent research has focused on the pharmacological properties of 2-4-(4-Bromo-3-Ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to inhibit specific kinases involved in signal transduction pathways, making it a promising candidate for the treatment of diseases such as cancer and neurodegenerative disorders.

In clinical trials, 2-4-(4-Bromo-3-Ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a favorable safety profile. These characteristics are crucial for the development of effective therapeutic agents that can be administered orally with minimal side effects. Additionally, preclinical studies have indicated that the compound has low toxicity and does not induce significant adverse reactions in animal models.

The synthesis of 2-4-(4-Bromo-3-Ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol involves several well-established chemical reactions, including nucleophilic substitution, coupling reactions, and functional group transformations. The synthetic route is designed to be scalable and cost-effective, making it suitable for large-scale production. This is particularly important for compounds that show promise in clinical trials and may require large quantities for further development and commercialization.

The application of 2-4-(4-Bromo-3-Ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol extends beyond its potential as a therapeutic agent. It is also used as a research tool in academic and industrial laboratories to study various biological processes. For example, it can be used to probe the function of specific enzymes or receptors, providing valuable insights into disease mechanisms and potential therapeutic targets.

In conclusion, 2-4-(4-Bromo-3-Ethoxybenzenesulfonyl)piperazin-1-ylethan-1-ol (CAS No. 941256-69-5) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure, favorable pharmacological properties, and versatile applications make it an important molecule in the ongoing efforts to develop new treatments for various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in the field of medicinal chemistry.